5-Bromo-2-(methylsulfinyl)pyridine
Cat. No. B3220238
Key on ui cas rn:
1193244-90-4
M. Wt: 220.09 g/mol
InChI Key: HMMVPDIRAHTPSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([S:8][CH3:9])[n:6][cH:7]1.[CH3:10][CH2:11][O:12][C:13](=[O:14])[CH3:15].[CH3:17][C:18](=[O:19])[OH:20].[OH2:16]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([S:8]([CH3:9])=[O:12])[n:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CSc1ccc(Br)cn1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CS(=O)c1ccc(Br)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
